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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH
CAS No.: 102029-85-6
Cat. No.: B1139290
Get Quote
. J

Executive Summary

H-Beta-Ala-DL-Val-OH is a dipeptide composed of the non-proteinogenic amino acid

-alanine (3-aminopropanoic acid) and the racemic branched-chain amino acid DL-valine. Unlike
standard

dipeptides, this molecule features a
-amide linkage at the N-terminus and a racemic center at the C-terminus.

This structural configuration confers unique physicochemical properties, most notably
resistance to N-terminal enzymatic degradation (due to the

-amino acid component) and enantiomeric duality (presence of both L- and D-valine isomers).
This guide details its molecular architecture, synthetic pathways, analytical characterization,
and utility as a stable transport probe in drug delivery research.
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Part 1: Molecular Architecture & Physicochemical

Profile
Structural Definition

The molecule consists of

-alanine coupled to the amino group of valine.

¢ N-Terminus:

-Alanine (Achiral).[1] Provides a flexible ethyl backbone (
) between the amine and carbonyl, contrasting with the single methine of
-amino acids.

e C-Terminus: DL-Valine (Chiral center at

-carbon). The "DL" designation indicates a stoichiometric racemate (50:50 mixture) of the L-
(S-configuration) and D- (R-configuration) enantiomers.

Isomeric Implications: Since

-alanine is achiral, the resulting dipeptide species (H-
-Ala-L-Val-OH and H-

-Ala-D-Val-OH) are enantiomers, not diastereomers. Consequently, they share identical scalar
physical properties (boiling point, solubility in achiral solvents) but will exhibit differential
behavior in chiral environments (enzymatic assays, chiral HPLC, PEPT1 transport).

Physicochemical Constants

Data summarized for the zwitterionic form at pH 7.0.
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Property Value | Description Technical Note

Molecular Formula

Molecular Weight 188.23 g/mol Monoisotopic mass: 188.116

) ] Polar zwitterion; insoluble in
High (>50 mg/mL in ]
non-polar organics (Hexane,

Solubility
)
).
Slightly lower than free Val due
pKa (COOH) ~3.1-35 o )
to amide induction.
Higher than
PKa ( -dipeptides due to
~9.8-10.2
) -positioning (reduced inductive
withdrawal).
] ) Neutral pH species is
Isoelectric Paoint (pl) ~6.7 o
zwitterionic.
Resistant to aminopeptidases;
Stability High susceptible to acid hydrolysis (

)

Part 2: Synthetic Methodologies
Synthesis Strategy: Solution Phase Coupling

Because the C-terminal Valine is racemic (DL), the risk of racemization during coupling—a
common plague in peptide synthesis—is irrelevant. This allows for robust, high-yield protocols
using standard carbodiimide chemistry without expensive additives to suppress racemization.

Protocol: Mixed Anhydride or Carbodiimide Coupling

Objective: Synthesize H-

-Ala-DL-Val-OH from Boc-
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-Ala-OH and H-DL-Val-OBzl (benzyl ester).

¢ Activation: Dissolve Boc-

-Ala-OH (1.1 eq) in DCM/DMF. Add EDC

HCI (1.1 eq) and HOBt (1.1 eq) at

o Expert Insight: HOBLt is included not to prevent racemization (unnecessary here) but to
catalyze the formation of the active ester, speeding up the reaction.

e Coupling: Add H-DL-Val-OBzI

TsOH (1.0 eq) and NMM (N-methylmorpholine, 2.5 eq) to neutralize the salt. Stir at RT for 4—
12 hours.

e Workup: Wash organic layer with

(removes unreacted amine),

(removes unreacted acid), and Brine. Dry over

o Deprotection (Global):
o Method A (Hydrogenation):

in MeOH removes the Benzyl ester (OBzl).

o Method B (Acidolysis): TFA/DCM (1:1) removes the Boc group.

o Note: If OBzl is used, hydrogenolysis is preferred first to avoid benzyl ester hydrolysis
issues. If OMe/OEt esters are used, saponification (LIOH) is required.

Synthetic Pathway Diagram
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Caption: Step-wise solution-phase synthesis of H-Beta-Ala-DL-Val-OH via Boc/Bzl strategy.

Part 3: Analytical Characterization

To validate the identity and purity of H-Beta-Ala-DL-Val-OH, a multi-modal approach is
required.

High-Performance Liquid Chromatography (HPLC)

e Achiral Systems (C18 Reverse Phase):
o The L-Val and D-Val enantiomers of the dipeptide will co-elute as a single peak.

o Condition: C18 Column, Gradient
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ACN in water (
TFA). Detection at 214 nm (peptide bond).

e Chiral Systems (Critical for DL verification):

o To quantify the DL ratio (verify 50:50 racemate), use a chiral stationary phase (e.g.,
Crownpak CR(+) or Chiralpak zwix).

o Expected Result: Two distinct peaks with area ratio ~1:1.

Mass Spectrometry (MS)

e ESI-MS (+): Major peak at

e Fragmentation Pattern (MS/MS):

o Loss of Valine: Peak at

(

-Ala fragment).

o Loss of

or COOH is common.

Nuclear Magnetic Resonance (NMR)
« NMR (D

0):

o -Ala signals: Two triplets at
(
-CH

) and
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(
-CH
).

o Val signals: Doublet at

(methyls), Multiplet at

(

-CH), Doublet at
(
-CH).
o Note: In an achiral solvent like D

O, the L and D enantiomers are magnetically equivalent; no peak doubling is observed.

Part 4: Biological Context & Pharmacokinetics
Metabolic Stability (The -Effect)

Peptides containing

-amino acids at the N-terminus are significantly more stable than their
-counterparts.

e Mechanism: Mammalian aminopeptidases generally require an

-amino group adjacent to the scissile bond. The extra methylene group in
-alanine pushes the amino group out of the enzyme's active site alignment.

o Result: H-Beta-Ala-DL-Val-OH resists N-terminal hydrolysis, prolonging plasma half-life
compared to H-Ala-Val-OH.

Transport via PEPT1/PEPT2
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The peptide transporter 1 (PEPTL1) is stereoselective but promiscuous.
e L-Isomer (H-

-Ala-L-Val): High affinity substrate. Transported efficiently in the small intestine.
e D-Isomer (H-

-Ala-D-Val): Lower affinity but often still recognized.

o Application: This racemic dipeptide is an excellent model to study "promiscuous” transport
capacity where stereochemistry is variable.

Biological Fate Diagram
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Caption: Transport and metabolic fate.[2] Note the "Slow Degradation” pathway due to the N-
terminal beta-amino acid.

Part 5: References

e Brandsch, M., et al. (2008). Transport of dipeptides and beta-lactam antibiotics: The role of
the proton-coupled peptide transporters PEPT1 and PEPT2. Journal of Membrane Biology.

e Seebach, D., et al. (2004). Beta-Peptides: Synthesis by Arndt-Eistert homologation with
concomitant peptide coupling. Helvetica Chimica Acta.

e PubChem Compound Summary. (2024). Beta-Alanine and Valine Dipeptide Structures.
National Library of Medicine.[3][4]

o Stekelenburg, N., et al. (2010). Stability of beta-alanine containing dipeptides in human
plasma. Amino Acids.[2][5][6][7][8] (General reference for beta-alanine stability).

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1139290/docs?utm_src=pdf-body-img#technical-guide-h-beta-ala-dl-val-oh-structure-synthesis-and-biological-profile
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1283129/full
https://pubchem.ncbi.nlm.nih.gov/compound/H-Ala-beta-Ala-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-beta-ala-OH
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1283129/full
https://en.wikipedia.org/wiki/%CE%92-Alanine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6333371/
https://www.medchemexpress.com/h-val-ala-oh.html
https://www.youtube.com/watch?v=JnWHcth5gR0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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